methyl 2-amino-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate

• IUPAC Name: methyl 2-amino-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromene-3-carboxylate
• InChI: InChI=1S/C20H23NO5/c1-20(2)9-13(22)16-14(10-20)26-18(21)17(19(23)25-4)15(16)11-6-5-7-12(8-11)24-3/h5-8,15H,9-10,21H2,1-4H3
• InChI Key: KUAAHTJIQGUODS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(C(=C(O2)N)C(=O)OC)C3=CC(=CC=C3)OC)C(=O)C1)C
• Molecular Formula: C20H23NO5
• Molecular Weight: 357.4 g/mol

Description

Methyl 2-amino-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate is a useful research compound. Its molecular formula is C20H23NO5 and its molecular weight is 357.4g/mol. The purity is usually 95%.
BenchChem offers high-quality methyl 2-amino-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 2-amino-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactions

• Synthesis Techniques : Methyl 2-amino-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate has been synthesized through various chemical reactions. For instance, Pimenova et al. (2003) described the synthesis of a related compound, 2-Hydroxy-4-oxo-4-(2,3,5,6-tetrafluoro-4-methoxyphenyl)-but-2-enoic acid methyl ester, by reacting pentafluoroacetophenone with dimethyl oxalate in the presence of sodium methylate. This process involved thermal cyclization and nucleophilic substitution reactions (Pimenova, Krasnych, Goun, & Miles, 2003).

• Antimicrobial Applications : Ghoneim et al. (2014) explored the direct preparation of similar compounds, which were used as starting products for the synthesis of S-nucleoside and C-nucleoside analogues. These compounds exhibited antibacterial and antifungal activities, highlighting their potential applications in antimicrobial research (Ghoneim, El-Farargy, & Abdelaziz, 2014).

• Oxidative Difunctionalisation : Nagamani et al. (2019) synthesized a series of 3-amino-2,2-dialcoxy-7,7-dimethyl-5-oxo-4-phenyl-3,4,5,6,7,8-hexahydro-2H-chromene-3-carbonitriles. This process involved oxidative difunctionalization of similar compounds and demonstrated promising antibacterial and antifungal activity, suggesting potential pharmaceutical applications (Nagamani, Jalapathi, Shankar, Neelamma, & Krishna, 2019).

• Multicomponent Synthesis : Boominathan et al. (2011) conducted a one-pot multicomponent synthesis of ethyl 2-amino-3-cyano-4-(2-ethoxy-2-oxoethyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-4-carboxylate derivatives. This process highlights the atom-economical approach to creating medicinally significant derivatives (Boominathan, Nagaraj, Muthusubramanian, & Krishnakumar, 2011).